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Compound of Interest

Compound Name: 1-Chloro-2-iodobenzene

Cat. No.: B047295

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 1-Chloro-2-iodobenzene, ensuring the protection of personnel and
the integrity of your research.

1-Chloro-2-iodobenzene is a halogenated aromatic compound widely utilized in organic
synthesis.[1] While a valuable building block, it presents hazards that necessitate strict
adherence to safety protocols. This document outlines the necessary personal protective
equipment (PPE), safe handling procedures, emergency first aid measures, and proper
disposal methods.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Chloro-2-iodobenzene is classified as an irritant.[2] It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[3][4] Therefore, robust personal protective
measures are mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved standards.[3][5]

Protects against splashes and
vapors that can cause serious

eye irritation.[3]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).
Gloves must be inspected prior
to use.[6][7]

Prevents skin contact which

can cause irritation.[3]

Skin and Body Protection

Laboratory coat. Fire/flame
resistant and impervious

clothing is recommended.[3][6]

Minimizes contact with skin
and protects from potential

splashes.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[3][8] If exposure limits
are exceeded, a full-face
respirator with a multi-purpose
combination respirator
cartridge (US) or type ABEK
(EN14387) respirator filter is

necessary.[2]

Prevents inhalation of vapors
which may cause respiratory

tract irritation.[5]

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure risks and maintain the chemical's

stability.

Operational Plan:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[9] All personnel must be trained on the hazards and safe handling procedures.

« Handling: Conduct all work with 1-Chloro-2-iodobenzene in a well-ventilated area,

preferably within a chemical fume hood.[3][8] Avoid breathing vapors or mists.[8] Prevent

contact with skin and eyes.[6]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5]
Keep away from strong oxidizing agents.[8][10] The substance is light-sensitive and should
be stored accordingly.[10][11]

Emergency Procedures and First Aid

In the event of exposure, immediate action is crucial.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.[3][5]

Immediately wash off with soap and plenty of
water for at least 15 minutes while removing all

Skin Contact contaminated clothing and shoes.[5][12] If skin
irritation occurs, get medical advice/attention.
[12]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing.[3][5] Seek immediate medical attention.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse
Ingestion mouth with water and drink 2-4 cupfuls of milk or

water if the person is conscious and alert.[5]

Seek immediate medical attention.

Spill and Disposal Plan

Accidental spills and waste must be managed carefully to prevent environmental contamination
and personnel exposure.
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Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Absorb the spill with inert material (e.g., dry sand, earth, or vermiculite).[13] Do not
use combustible materials, such as sawdust.

o Collect: Collect the absorbed material and place it in a suitable, closed, and labeled
container for disposal.[10]

e Clean: Clean the spill area thoroughly with soap and water.
Disposal:

1-Chloro-2-iodobenzene and its containers must be disposed of as hazardous waste.[14]

Follow all federal, state, and local regulations for hazardous waste disposal.[15] Contact a

licensed professional waste disposal service to arrange for pickup and disposal.[13] Do not
allow the chemical to enter drains or waterways.[13]

Physical and Chemical Properties

A summary of key quantitative data is provided below for easy reference.

Table 3: Physical and Chemical Properties of 1-Chloro-2-iodobenzene
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Property Value

Molecular Formula CeHaCll[4]

Molecular Weight 238.45 g/mol [4]
Appearance Clear, slightly yellow liquid[5]
Melting Point 1 °C[16]

Boiling Point 234-235 °C[16]

Density 1.952 g/mL at 25 °C[16]
Flash Point 111 °C[8]

Solubility in Water Sparingly soluble[11]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-2-

iodobenzene from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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